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Compound of Interest

Compound Name: (2-Methylenecyclopropyl)methanol

Cat. No.: B050694

Technical Support Center: (2-
Methylenecyclopropyl)methanol

This technical support center provides guidance on the safe handling and storage of (2-
Methylenecyclopropyl)methanol. The information is intended for researchers, scientists, and
professionals in drug development.

Disclaimer

The information provided herein is based on general principles of chemical safety and data
available for similar compounds. A comprehensive, substance-specific Material Safety Data
Sheet (MSDS) should always be consulted prior to handling (2-
Methylenecyclopropyl)methanol.

Frequently Asked Questions (FAQS)

Q1: What is (2-Methylenecyclopropyl)methanol and what are its primary hazards?

Al: (2-Methylenecyclopropyl)methanol is a chemical compound with the molecular formula
C5H80.[1][2] Its structure contains a highly strained cyclopropane ring and a methylidene
group, which suggests it may be a reactive and potentially unstable compound.[3][4][5] The
primary known hazard is that it is considered a flammable liquid.[6] Due to its structure, it
should be handled as a potentially reactive substance.
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Q2: What are the recommended storage conditions for (2-Methylenecyclopropyl)methanol?

A2: It is recommended to store (2-Methylenecyclopropyl)methanol in a refrigerator at a
temperature of 2°C - 8°C.[2][7] The container should be well-sealed.[7] Storage should be in a
cool, dry, and well-ventilated area away from heat, sparks, and open flames.[8][9]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: When handling (2-Methylenecyclopropyl)methanol, appropriate PPE should be worn,
including chemical-resistant gloves, safety goggles, and a flame-retardant lab coat.[9] Work
should be conducted in a well-ventilated area, preferably within a chemical fume hood.[9][10]

Q4: What materials are incompatible with (2-Methylenecyclopropyl)methanol?

A4: While specific incompatibility data for this compound is limited, based on its chemical
structure (an alcohol), it should be kept away from strong oxidizing agents, strong acids, acid
anhydrides, acid chlorides, and strong bases.[11] As a general precaution for reactive
materials, it should also be stored separately from other chemicals.[12][13]

Q5: How should I dispose of waste (2-Methylenecyclopropyl)methanol?

A5: Waste disposal should follow local, state, and federal regulations. As a flammable liquid, it
should not be poured down the drain.[14] It should be collected in a suitable, labeled container
for hazardous waste disposal.
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Issue

Possible Cause

Recommended Action

The compound has changed
color or consistency during

storage.

Decomposition or
polymerization due to
temperature fluctuations,
exposure to air, or

contaminants.

Do not use the compound.
Dispose of it according to
hazardous waste guidelines. In
the future, ensure storage at
the recommended 2°C - 8°C in
a tightly sealed, inert-

atmosphere container.

An unexpected reaction (e.g.,
gas evolution, color change,
exotherm) occurs when mixing

with another reagent.

The compound may be
reacting in an unforeseen
manner due to its strained ring

system.

Immediately cease the addition
of the reagent. If the reaction is
vigorous, follow emergency
procedures (e.g., cool the
reaction vessel, prepare for
potential pressure buildup).
Re-evaluate the reaction
scheme, considering the
potential reactivity of the

cyclopropylmethylidene moiety.

Difficulty in achieving a

complete reaction or low yield.

The compound may have
degraded during storage. The
reaction conditions may not be

optimal.

Verify the purity of the starting
material using an appropriate
analytical technique (e.g.,
NMR, GC-MS). Consider
performing the reaction under
an inert atmosphere and at a

controlled temperature.

Physicochemical Data
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Property Value Source
Molecular Formula C5H80 [1112]
Molecular Weight 84.12 g/mol [1][2]
CAS Number 29279-66-1 [1][2]
Appearance Liquid (predicted) Inferred
Density 0.98 g/cm? (predicted) [7]
Boiling Point 111.3 £ 9.0 °C (predicted) [15]
Storage Temperature 2°C-8°C [21[7]

Experimental Protocol: General Handling of a
Reactive Liquid Chemical

This protocol provides a general procedure for safely handling a reactive liquid chemical such
as (2-Methylenecyclopropyl)methanol.

1. Preparation:

o Ensure all necessary PPE is worn (safety goggles, lab coat, chemical-resistant gloves).

o Work within a certified chemical fume hood.

o Have spill cleanup materials (absorbent pads, etc.) and a fire extinguisher readily available.
[16]

o Ensure all glassware is clean, dry, and free of contaminants.

2. Handling:

» Allow the chemical container to equilibrate to room temperature before opening to prevent
condensation of atmospheric moisture.

o Use a clean, dry syringe or pipette to transfer the liquid.

« If the chemical is sensitive to air or moisture, use inert atmosphere techniques (e.g., nitrogen
or argon blanket).

e Avoid contact with incompatible materials.[11]

3. During Reaction:
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e Add the chemical slowly and in a controlled manner to the reaction mixture.

» Monitor the reaction for any signs of an uncontrolled exotherm, gas evolution, or color
change.

» Maintain the recommended reaction temperature using a suitable heating or cooling bath.

4. Storage and Waste Disposal:

 After use, tightly seal the container and store it at the recommended temperature (2°C -
8°C).[2][7]

o Collect all waste, including contaminated consumables, in a designated hazardous waste
container.

» Label the waste container clearly and arrange for proper disposal.

Visualizations
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Caption: Workflow for Safe Handling of (2-Methylenecyclopropyl)methanol.
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Caption: Troubleshooting Decision Tree for (2-Methylenecyclopropyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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